Cas no 2640818-32-0 (2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine)

• Product Name: 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine
• CAS No: 2640818-32-0
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5316638
• PubChem ID: 155800362
• Update Time: 2025-07-16

2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• [4-(5,7-Dimethyl-1,8-naphthyridin-2-yl)-2-morpholinyl]-1-pyrrolidinylmethanone
• F6753-0868
• AKOS040724441
• 2,4-dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine
• 2640818-32-0
• 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine

• Inchi： 1S/C19H24N4O2/c1-13-11-14(2)20-18-15(13)5-6-17(21-18)23-9-10-25-16(12-23)19(24)22-7-3-4-8-22/h5-6,11,16H,3-4,7-10,12H2,1-2H3
• InChI Key： KEJPDVZTOSCJNL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC3=C(C)C=C(C)N=C3N=2)CC1C(N1CCCC1)=O

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.8±50.0 °C(Predicted)
• pka: 7.67±0.30(Predicted)

Additional information on 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine

Exploring the Potential of 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine (CAS No. 2640818-32-0) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, the compound 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine (CAS No. 2640818-32-0) has garnered significant attention due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a 1,8-naphthyridine core with pyrrolidine and morpholine moieties, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, a hot topic in oncology and inflammation research.

The structural complexity of CAS No. 2640818-32-0 offers multiple sites for modification, which aligns with current trends in fragment-based drug design and scaffold hopping. These approaches are frequently searched in academic and pharmaceutical databases, reflecting the industry's demand for novel chemical entities. The presence of both hydrogen bond acceptors and lipophilic groups in this compound suggests favorable pharmacokinetic properties, a critical consideration in modern drug development.

Recent studies have highlighted the importance of 1,8-naphthyridine derivatives in addressing drug resistance, a major challenge in treating chronic diseases. The morpholine ring in 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine is known to improve solubility and bioavailability, addressing a common limitation of many drug candidates. This feature makes the compound particularly relevant to researchers investigating oral drug delivery systems, a trending topic in pharmaceutical sciences.

From a synthetic chemistry perspective, the preparation of CAS No. 2640818-32-0 involves innovative coupling strategies between the pyrrolidine carbonyl and morpholine components. These methods are of great interest to organic chemists searching for green chemistry alternatives and atom-economical reactions. The compound's stability under physiological conditions makes it suitable for further structure-activity relationship (SAR) studies, another frequently searched term in drug discovery circles.

In computational chemistry and AI-assisted drug design, molecules like 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine serve as valuable test cases for predictive modeling. The growing interest in virtual screening and molecular docking studies has increased the demand for well-characterized compounds with complex architectures. This particular molecule's balanced lipophilicity (LogP) and polar surface area make it an excellent subject for such computational approaches.

The pharmaceutical industry's shift toward targeted therapies has created new opportunities for specialized compounds like CAS No. 2640818-32-0. Its potential applications in signal transduction inhibition align with current research priorities in precision medicine. Furthermore, the compound's modular structure allows for the exploration of various bioisosteric replacements, a technique widely discussed in medicinal chemistry forums and publications.

Quality control and analytical characterization of 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine present interesting challenges due to its multiple chiral centers and functional groups. This aspect resonates with the growing emphasis on analytical method development in pharmaceutical research, particularly for compounds with complex stereochemistry. The compound's unique UV-Vis absorption profile and mass spectral fragmentation pattern make it an intriguing case study for analytical chemists.

As the scientific community continues to explore polypharmacology approaches, multi-target compounds like CAS No. 2640818-32-0 gain importance. The simultaneous interaction of this molecule with different biological targets could lead to synergistic therapeutic effects, addressing the current demand for network pharmacology solutions. This perspective aligns with numerous recent publications and conference presentations on multi-target drug discovery.

The patent landscape surrounding 1,8-naphthyridine derivatives has expanded significantly in recent years, with 2,4-Dimethyl-7-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]-1,8-naphthyridine representing an important addition to this chemical space. Intellectual property experts frequently search for information about novel heterocyclic compounds, making this molecule relevant to both scientific and legal professionals in the pharmaceutical field.

In conclusion, CAS No. 2640818-32-0 exemplifies the innovation occurring at the intersection of synthetic chemistry and drug discovery. Its structural features address multiple current research priorities, from kinase inhibition to oral bioavailability enhancement. As the scientific community continues to investigate this promising compound, it may contribute to the development of new therapeutic agents addressing unmet medical needs.